PTC-209 hydrobromide
Description
PTC-209 hydrobromide is the hydrobromide salt of PTC-209, which is a potent and selective BMI-1 inhibitor with an IC50 of 0.5 μM . It results in irreversible reduction of cancer-initiating cells (CICs) .
Chemical Reactions Analysis
PTC-209 has been shown to have significant effects on cellular processes. For instance, it has been found to inhibit the STAT3 phosphorylation by decreasing the expression level of gp130 . It also induces an overall increase of spontaneously beating induced cardiomyocytes (iCMs) at the end-stage of reprogramming .Physical And Chemical Properties Analysis
PTC-209 hydrobromide has a molecular weight of 576.1 g/mol . Its molecular formula is C17H14Br3N5OS . The compound is a hydrobromide salt of PTC-209 .Scientific Research Applications
Cancer Treatment
PTC-209 hydrobromide has shown promise in the field of cancer treatment. It has been found to impair tumor growth in head neck squamous cell carcinoma (HNSCC) by inhibiting Bmi1 . The drug was found to robustly reduce the expression of Bmi1 in HNSCC cell lines, leading to impaired cell proliferation, G1-phase cell cycle arrest, compromised migration and invasiveness, and increased cell apoptosis and chemosensitivity to 5-FU and cisplatin .
Inhibition of STAT3 Phosphorylation
PTC-209 hydrobromide has been found to inhibit the phosphorylation of STAT3, a protein involved in many cellular processes such as cell growth and apoptosis . This inhibition is achieved by decreasing the expression level of gp130, a protein that is involved in the activation of STAT3 .
Enhancement of Anti-Cancer Effects
PTC-209 hydrobromide has been found to enhance the anti-cancer effects of other drugs. For instance, it has been found to enhance the anti-cancer effects of Frondoside-A in lung, breast, and colon cancer cells, as well as the effect of camptothecin in breast cancer cells and the effect of cisplatin in lung cancer cells .
Inhibition of Cell Proliferation
PTC-209 hydrobromide has been found to reduce cellular viability probably through inhibition of cell proliferation and induction of cell death via a caspase-3–independent mechanism .
Reduction of Cellular Migration
At non-toxic concentrations, PTC-209 hydrobromide has been found to significantly reduce the migration of lung (LNM35 and A549) and breast (MDA-MB-231) cancer cells .
Inhibition of Bmi1
PTC-209 hydrobromide is a potent and selective BMI-1 inhibitor . BMI-1 is a component of polycomb repressive complex 1 (PRC1) and acts as an epigenetic regulator . By inhibiting BMI-1, PTC-209 hydrobromide can potentially regulate gene expression and influence various biological processes.
properties
IUPAC Name |
N-(2,6-dibromo-4-methoxyphenyl)-4-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-1,3-thiazol-2-amine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Br2N5OS.BrH/c1-9-15(24-5-3-4-20-16(24)21-9)13-8-26-17(22-13)23-14-11(18)6-10(25-2)7-12(14)19;/h3-8H,1-2H3,(H,22,23);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOPFJYYKFDZXSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=NC2=N1)C3=CSC(=N3)NC4=C(C=C(C=C4Br)OC)Br.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Br3N5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
576.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
PTC-209 hydrobromide | |
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